6-(phenylsulfanyl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde O-methyloxime

• IUPAC Name: (Z)-N-methoxy-1-(6-phenylsulfanylimidazo[2,1-b][1,3]thiazol-5-yl)methanimine
• InChI: InChI=1S/C13H11N3OS2/c1-17-14-9-11-12(15-13-16(11)7-8-18-13)19-10-5-3-2-4-6-10/h2-9H,1H3/b14-9-
• InChI Key: YZFJLSLQIVKBOO-ZROIWOOFSA-N
• Canonical SMILES: CON=CC1=C(N=C2N1C=CS2)SC3=CC=CC=C3
• Isomeric SMILES: CO/N=C\C1=C(N=C2N1C=CS2)SC3=CC=CC=C3
• Molecular Formula: C13H11N3OS2
• Molecular Weight: 289.4 g/mol
• CAS No.: 339022-73-0

Description

“6-(phenylsulfanyl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde O-methyloxime” is a chemical compound. It is part of a series of imidazo[2,1-b]thiazole-based chalcone derivatives that have been synthesized and tested for their anticancer activities.

Synthesis Analysis

The synthesis of similar compounds has been performed using the Vilsmeier-Haack (V-H) reaction. The V-H reagent was prepared by adding POCl3 into a stirred solution of DMF in CHCl3 at 0–5 °C.

Scientific Research Applications

Synthesis and Biological Activities

Anthelmintic and Anti-inflammatory Activities : Compounds derived from the mentioned chemical structure have been synthesized and tested for their anthelmintic and anti-inflammatory activities. For instance, a series of new derivatives have been prepared and demonstrated better activities in these areas, highlighting the potential of these compounds in treating conditions related to inflammation and parasitic infections (Shetty, Khazi, & Ahn, 2010).

Antimicrobial and Antioxidant Properties : Further research into the structural analogs of "6-(phenylsulfanyl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde O-methyloxime" has led to the synthesis of compounds with significant antimicrobial and antioxidant properties. These studies contribute to the development of new therapeutic agents capable of combating microbial infections and oxidative stress (Nikhila, Batakurki, & Yallur, 2020).

Antitubercular Activity : The derivatives of the specified chemical compound have been evaluated for their antitubercular activity against Mycobacterium tuberculosis. Some synthesized compounds showed promising results, offering potential pathways for developing new antitubercular agents (Kolavi, Hegde, Khazi, & Gadad, 2006).